Cas no 35216-52-5 (1-tert-butylaziridine-2-carbonitrile)

1-tert-butylaziridine-2-carbonitrile structure
35216-52-5 structure
Product Name:1-tert-butylaziridine-2-carbonitrile
CAS No:35216-52-5
MF:C7H12N2
MW:124.183581352234
CID:920031
PubChem ID:326595
Update Time:2025-04-19

1-tert-butylaziridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1-tert-butylaziridine-2-carbonitrile
    • 1-tert.-butyl-2-cyanoaziridine
    • 1-tert-Butyl-2-aziridincarbonitril
    • 1-tert-Butyl-2-cyan-aziridin
    • 1-tert-butyl-2-cyanoaziridine
    • 1-tert-butyl-aziridine-2-carbonitrile
    • AC1L6YPG
    • cyano-2 t-butyl-1 aziridine
    • NSC298272
    • NSC-298272
    • DTXSID30315937
    • SCHEMBL11149973
    • 35216-52-5
    • 1-t-butyl-2-cyanoaziridine
    • Inchi: 1S/C7H12N2/c1-7(2,3)9-5-6(9)4-8/h6H,5H2,1-3H3
    • InChI Key: BSBUUBUYBRAQMM-UHFFFAOYSA-N
    • SMILES: N1(CC1C#N)C(C)(C)C

Computed Properties

  • Exact Mass: 124.10016
  • Monoisotopic Mass: 124.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 26.8Ų

Experimental Properties

  • Density: 0.97
  • Boiling Point: 185.4°C at 760 mmHg
  • Flash Point: 61.7°C
  • Refractive Index: 1.481
  • PSA: 26.8
  • LogP: 0.93058

1-tert-butylaziridine-2-carbonitrile Related Literature

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